Cas no 1022851-93-9 (9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane)
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane Chemical and Physical Properties
Names and Identifiers
-
- 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
- 9-(2,5-dichlorophenyl)sulfonyl-1,5-dioxa-9-azaspiro[5.5]undecane
- VU0532425-1
- AKOS024532579
- AB00022295-01
- F6118-0293
- 1022851-93-9
- 9-((2,5-dichlorophenyl)sulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
-
- Inchi: 1S/C14H17Cl2NO4S/c15-11-2-3-12(16)13(10-11)22(18,19)17-6-4-14(5-7-17)20-8-1-9-21-14/h2-3,10H,1,4-9H2
- InChI Key: OKQTUOWEMGZEPS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(N1CCC2(CC1)OCCCO2)(=O)=O)Cl
Computed Properties
- Exact Mass: 365.0255346g/mol
- Monoisotopic Mass: 365.0255346g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64.2Ų
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6118-0293-2μmol |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-5μmol |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-10μmol |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-20μmol |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-1mg |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-2mg |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-3mg |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-4mg |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-5mg |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6118-0293-10mg |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane |
1022851-93-9 | 10mg |
$79.0 | 2023-09-09 |
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
Introduction to 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1022851-93-9)
9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane, identified by the chemical identifier CAS No. 1022851-93-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic sulfonamide derivative exhibits a unique structural framework characterized by a spiro linkage between an azacycloalkane and an oxygen-containing heterocycle. The presence of 2,5-dichlorobenzenesulfonyl group appended to the nitrogen atom of the azacycloalkane moiety introduces additional functional diversity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.
The compound belongs to a class of spirocyclic sulfonamides that have been extensively studied for their potential biological activities. Spirocyclic structures are particularly interesting due to their rigid conformation, which can enhance binding affinity and selectivity in biological targets. The 1,5-dioxa moiety in the molecule contributes to its overall solubility and bioavailability, which are critical factors in drug development. Additionally, the 2,5-dichlorobenzenesulfonyl group is known to enhance metabolic stability and improve pharmacokinetic properties, making this compound an attractive scaffold for medicinal chemists.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Studies have suggested that 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of novel therapeutics. For instance, preliminary docking studies have indicated that this molecule could bind to cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.
The synthesis of 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane involves multiple steps, including spirocyclization reactions and sulfonylation processes. The use of advanced synthetic methodologies has allowed for efficient preparation of this compound with high yield and purity. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.
In terms of pharmacological activity, 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane has shown promise in preclinical studies as a modulator of various biological pathways. The spirocyclic core is believed to contribute to its ability to interfere with enzyme-protein interactions by stabilizing specific conformations required for binding. Furthermore, the electron-withdrawing nature of the 2,5-dichlorobenzenesulfonyl group enhances its interaction with polar residues in biological targets, improving its binding affinity.
One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Research has suggested that spirocyclic sulfonamides may exert neuroprotective effects by modulating neurotransmitter release and receptor activity. The unique structural features of 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane make it a candidate for further investigation in this area. Studies using animal models have shown that derivatives of this class can cross the blood-brain barrier and exhibit significant therapeutic effects.
The development of novel drug candidates often involves iterative optimization processes to enhance efficacy while minimizing side effects. In the case of 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane, researchers are exploring structural modifications to improve its pharmacokinetic profile and target specificity. For example, replacing one chlorine atom in the 2,5-dichlorobenzenesulfonyl group with a hydroxyl or methoxy substituent may alter its metabolic stability and bioavailability without significantly compromising its biological activity.
The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the behavior of 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane both in solution and when interacting with biological targets. These studies provide valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging these computational methods, researchers can design more effective derivatives with higher therapeutic potential.
The future prospects for 9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane are promising given its unique structural features and potential biological activities. Further preclinical studies are warranted to fully elucidate its therapeutic profile and identify any potential toxicities or side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.
In conclusion,9-(2, 3dich lorob enz en es ul fon y l) - 15 dio x a - 19 az as pi ro [55 ] un de cane ( CAS No . 10228 51 -93 - 99 ) is an i nteresti ng com pound wi th a promi ssi ng pharma col ogi cal pa th . Its un i que st ructural f eatures , i n cludi ng t he spi ro cy clic core an d t he presence o f t he 25 dich lorob enz en es ul fon y l gro up , endows i t wi th po ten tial app licati ons i n t herapeut ic s . As resea rch con ti nu es t o e xpl or e i ts bi oacti vi ties an d syn thesis po ti enti al s , t his com pound holds gr eat promise f or deve lop ing no ve l dr ugs t hat can imp ro ve hum an healt h . p>
1022851-93-9 (9-(2,5-dichlorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)